Cas no 56651-58-2 (2-Methylbenzyl isocyanate)

• Product Name: 2-Methylbenzyl isocyanate
• CAS No: 56651-58-2
• MF: C₉H₉NO
• MW: 147.173862218857
• MDL: MFCD00673058
• CID: 89908
• PubChem ID: 2733386
• Update Time: 2025-11-05

2-Methylbenzyl isocyanate Chemical and Physical Properties

Names and Identifiers

• 2-Methylbenzyl isocyanate
• 1-(isocyanatomethyl)-2-methylbenzene
• (2-methylphenyl)methanisocyanate
• (S)-methylbenzyl isocyanate
• 1-isocyanatomethyl-2-methyl-benzene
• 2-tolylmethyl isocyanate
• methylbenzyl isocyanate
• R-(+)-methylbenzyl isocyanate
• DTXSID80369884
• 1-(isocyanatomethyl)-2-methyl-benzene
• AKOS009156749
• 56651-58-2
• EN300-270965
• MFCD00673058
• A831135
• 2-Methylbenzyl isocyanate, 98%
• FT-0640405
• Benzene, 1-(isocyanatomethyl)-2-methyl-
• SCHEMBL6582
• (s)-a-methyl-benzylisocyanate
• 1-isocyanatomethyl-2-methylbenzene
• VNHPWTGETWKSLP-UHFFFAOYSA-N
• 2-methylbenzylisocyanate
• DB-021376
• G69822

• MDL： MFCD00673058
• Inchi： 1S/C9H9NO/c1-8-4-2-3-5-9(8)6-10-7-11/h2-5H,6H2,1H3
• InChI Key： VNHPWTGETWKSLP-UHFFFAOYSA-N
• SMILES： O=C=NCC1C=CC=CC=1C

Computed Properties

• Exact Mass: 147.06800
• Monoisotopic Mass: 147.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 29.4A^2

Experimental Properties

• Color/Form: liquid
• Density: 1.059 g/mL at 25 °C(lit.)
• Boiling Point: 226 °C(lit.)
• Flash Point: Fahrenheit: 210.2 ° f
  Celsius: 99 ° c
  
• Refractive Index: n20/D 1.528(lit.)
• PSA: 29.43000
• LogP: 1.83080
• Solubility: Not available

2-Methylbenzyl isocyanate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：UN 3334
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： S26-S39
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Safety Term：S26-S39
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 2-Methylbenzyl isocyanate

Recent Advances in the Application of 2-Methylbenzyl Isocyanate (CAS: 56651-58-2) in Chemical Biology and Pharmaceutical Research

2-Methylbenzyl isocyanate (CAS: 56651-58-2) is a versatile chemical compound that has garnered significant attention in recent years due to its applications in chemical biology and pharmaceutical research. This compound, characterized by its reactive isocyanate group, serves as a key intermediate in the synthesis of various pharmacologically active molecules. Recent studies have explored its utility in drug discovery, material science, and bioconjugation, highlighting its potential to address unmet medical needs and advance therapeutic innovations.

A notable area of research involves the use of 2-methylbenzyl isocyanate in the development of novel small-molecule inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its role in the synthesis of covalent inhibitors targeting cysteine proteases, which are implicated in diseases such as cancer and autoimmune disorders. The study reported that derivatives of 2-methylbenzyl isocyanate exhibited high selectivity and potency, paving the way for further optimization and preclinical evaluation.

In addition to its therapeutic potential, 2-methylbenzyl isocyanate has been employed in the design of advanced biomaterials. Researchers have utilized its reactive isocyanate group to functionalize polymers and nanoparticles, enabling the creation of drug delivery systems with enhanced targeting capabilities. A recent ACS Applied Materials & Interfaces publication (2024) detailed the use of this compound to modify polyethylene glycol (PEG) hydrogels, resulting in improved biocompatibility and controlled release profiles for encapsulated therapeutics.

Another emerging application of 2-methylbenzyl isocyanate lies in bioconjugation strategies. Its ability to form stable urethane linkages with nucleophilic groups (e.g., amines and hydroxyls) has made it a valuable tool for labeling proteins and antibodies. A 2024 study in Bioconjugate Chemistry showcased its efficacy in generating antibody-drug conjugates (ADCs) with high homogeneity and minimal off-target effects, underscoring its potential in precision medicine.

Despite these advancements, challenges remain in the safe handling and scalability of 2-methylbenzyl isocyanate due to its reactivity and potential toxicity. Recent efforts have focused on developing greener synthetic routes and safer handling protocols, as highlighted in a 2023 review article in Chemical Reviews. These innovations aim to facilitate its broader adoption in industrial and academic settings.

In conclusion, 2-methylbenzyl isocyanate (CAS: 56651-58-2) continues to be a pivotal compound in chemical biology and pharmaceutical research. Its diverse applications—from drug discovery to biomaterial engineering—demonstrate its versatility and promise for future breakthroughs. Ongoing research will likely uncover new opportunities to harness its unique properties, further solidifying its role in advancing human health.